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Compound of Interest

Compound Name: 1-Chloro-2-ethoxy-4-nitrobenzene

Cat. No.: B599727

Introduction

1-Chloro-2-ethoxy-4-nitrobenzene is a substituted aromatic compound with significant
potential as a building block in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.
Its specific substitution pattern—a chloro group, an ethoxy group, and a nitro group on a
benzene ring—gives rise to a unique combination of electronic and steric properties that are of
interest to researchers in synthetic and medicinal chemistry. Accurate structural elucidation and
purity assessment of this compound are paramount for its effective application. This technical
guide provides an in-depth analysis of the spectroscopic data for 1-Chloro-2-ethoxy-4-
nitrobenzene, offering a detailed interpretation of its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data.

It is important to note that publicly accessible, experimentally-derived spectra for 1-Chloro-2-
ethoxy-4-nitrobenzene are not readily available. Therefore, this guide will leverage predictive
models and comparative analysis with closely related structural analogs, primarily 1-chloro-2-
methoxy-4-nitrobenzene, to provide a robust and scientifically-grounded interpretation of the
expected spectroscopic features. This approach not only allows for a detailed exploration of the
target molecule's characteristics but also serves as a valuable exercise in spectroscopic
problem-solving.

Molecular Structure and Key Features

A clear understanding of the molecular structure is the foundation for interpreting its
spectroscopic data. The key structural features of 1-Chloro-2-ethoxy-4-nitrobenzene are the
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benzene ring and its three substituents, each influencing the electronic environment and,
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consequently, the spectral output.

 To cite this document: BenchChem. [Spectroscopic Characterization of 1-Chloro-2-ethoxy-4-
nitrobenzene: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599727#spectroscopic-data-nmr-ir-mass-spec-for-1-
chloro-2-ethoxy-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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